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Compound of Interest

Compound Name: 4-Methoxy-3-nitrobenzoic acid

Cat. No.: B147255 Get Quote

An In-depth Technical Guide to 4-Methoxy-3-
nitrobenzoic acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Methoxy-3-nitrobenzoic acid, a substituted aromatic carboxylic acid, serves as a significant

building block in organic synthesis. Its molecular structure, characterized by a benzoic acid

core with methoxy and nitro functional groups, imparts unique reactivity, making it a valuable

intermediate in the synthesis of a variety of more complex molecules. This technical guide

provides a comprehensive overview of the molecular structure, physicochemical properties,

and a detailed experimental protocol for the synthesis of 4-methoxy-3-nitrobenzoic acid.

Furthermore, this document includes spectral data and visualizations to aid researchers and

professionals in its application for chemical research and development.

Molecular Structure and Formula
4-Methoxy-3-nitrobenzoic acid is an organic compound with the chemical formula C₈H₇NO₅.

[1][2][3] Its structure consists of a benzene ring substituted with a carboxylic acid group at

position 1, a methoxy group at position 4, and a nitro group at position 3.

Caption: Molecular Structure of 4-Methoxy-3-nitrobenzoic acid.
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Physicochemical Properties
A summary of the key physicochemical properties of 4-methoxy-3-nitrobenzoic acid is

presented in the table below.

Property Value Reference

CAS Number 89-41-8 [1]

Molecular Formula C₈H₇NO₅ [1][2][3]

Molecular Weight 197.14 g/mol [2][4][5]

Melting Point 192-194 °C [4][5][6]

Boiling Point 371.6 ± 27.0 °C at 760 mmHg [6]

Density 1.4 ± 0.1 g/cm³ [6]

Appearance
White to pale yellow crystalline

powder

Solubility

Soluble in ethanol, ether, and

ethyl acetate. Sparingly

soluble in cold water.

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 4-methoxy-3-nitrobenzoic
acid. Key spectral data are summarized below.
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Spectroscopic Data Description

¹H NMR

The proton NMR spectrum would show distinct

signals for the aromatic protons, the methoxy

group protons, and the carboxylic acid proton.

¹³C NMR
The carbon NMR spectrum provides information

on the carbon framework of the molecule.

Infrared (IR) Spectroscopy

The IR spectrum exhibits characteristic

absorption bands for the carboxylic acid (O-H

and C=O stretching) and nitro (N-O stretching)

functional groups.

Mass Spectrometry (MS)
The mass spectrum confirms the molecular

weight of the compound.

Experimental Protocols
Synthesis of 4-Methoxy-3-nitrobenzoic acid via Nitration
of p-Anisic Acid
This protocol describes the synthesis of 4-methoxy-3-nitrobenzoic acid by the nitration of p-

anisic acid (4-methoxybenzoic acid).

Materials:

p-Anisic acid

Concentrated nitric acid (60%)

Ice

Distilled water

Round-bottom flask

Magnetic stirrer and stir bar
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Heating mantle

Ice bath

Büchner funnel and flask

Filter paper

Beakers

Procedure:

In a round-bottom flask, suspend 10 grams of p-anisic acid in 140 grams of 60% nitric acid.

[6]

With stirring, heat the suspension to 90°C over a period of 30 minutes, at which point the p-

anisic acid should completely dissolve.[6]

Maintain the solution at 90°C and continue stirring for an additional 30 minutes to ensure the

completion of the nitration reaction.[6]

After the reaction is complete, gradually cool the reaction mixture to room temperature. This

will cause the crystalline product to precipitate out of the solution.[6]

Collect the crystalline product by vacuum filtration using a Büchner funnel.[6]

Wash the collected crystals thoroughly with cold distilled water to remove any residual acid.

[6]

Dry the purified 4-methoxy-3-nitrobenzoic acid. The expected yield is approximately 11.5

grams (88.5%).[6]
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Starting Materials

Reaction Workup & Purification Final Product

p-Anisic Acid

Suspend p-Anisic Acid in Nitric Acid
Heat to 90°C over 30 min

Nitric Acid (60%)

Stir at 90°C for 30 min Cool to Room Temperature Vacuum Filtration Wash with Cold Water Dry the Product 4-Methoxy-3-nitrobenzoic acid

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-Methoxy-3-nitrobenzoic acid.

Applications in Research and Development
4-Methoxy-3-nitrobenzoic acid is primarily utilized as a chemical intermediate in organic

synthesis. Its functional groups can be further modified to create a diverse range of more

complex molecules. It has been used in the synthesis of compounds with potential biological

activities, making it a molecule of interest for researchers in medicinal chemistry and drug

development. For instance, it serves as a precursor for the synthesis of certain aniline mustard

analogues which have been investigated for their potential anti-tumor activity.[5] It is also used

in the synthesis of ligands for catalysis.

Safety Information
4-Methoxy-3-nitrobenzoic acid is harmful if swallowed. Standard laboratory safety

precautions should be followed when handling this compound, including the use of personal

protective equipment such as gloves, safety glasses, and a lab coat. Work should be

conducted in a well-ventilated area or a fume hood.

Conclusion
4-Methoxy-3-nitrobenzoic acid is a valuable and versatile intermediate in organic synthesis.

This technical guide provides essential information on its molecular structure, physicochemical

properties, and a detailed protocol for its preparation. The provided data and visualizations are
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intended to support researchers and drug development professionals in the effective utilization

of this compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

